Benzaldehyde, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-

• CAS RN: 110284-76-9
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol
• IUPAC Name: 2-(4,6-dimethoxypyrimidin-2-yl)oxybenzaldehyde
• InChI: InChI=1S/C13H12N2O4/c1-17-11-7-12(18-2)15-13(14-11)19-10-6-4-3-5-9(10)8-16/h3-8H,1-2H3
• InChI Key: OLJJNJSCMNETTB-UHFFFAOYSA-N
• SMILES: COC1=CC(=NC(=N1)OC2=CC=CC=C2C=O)OC

Description

Benzaldehyde, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-, also known as DMPO-benzaldehyde, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Benzaldehyde, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-ehyde has been extensively studied for its potential applications in various scientific fields. It has been used as a spin trap in electron paramagnetic resonance (EPR) spectroscopy to detect and study reactive oxygen species (ROS) and free radicals. This compoundehyde has also been used as a fluorescent probe to detect lipid peroxidation in cells and tissues. Additionally, this compoundehyde has been investigated for its potential use as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

Benzaldehyde, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-ehyde acts as a spin trap by reacting with free radicals and ROS to form stable adducts. The adducts can then be detected and studied using EPR spectroscopy. As a fluorescent probe, this compoundehyde reacts with lipid peroxides to form fluorescent products, which can be detected using fluorescence microscopy. The anti-cancer activity of this compoundehyde is thought to be due to its ability to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compoundehyde has been shown to have antioxidant properties and can protect cells from oxidative stress. It has also been shown to induce apoptosis in cancer cells and inhibit cancer cell proliferation. However, further studies are needed to fully understand the biochemical and physiological effects of this compoundehyde.

Advantages and Limitations for Lab Experiments

Benzaldehyde, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-ehyde is a useful tool for studying free radicals and ROS in vitro. It is easy to synthesize and has a high yield. However, this compoundehyde is not suitable for in vivo studies due to its potential toxicity and lack of selectivity.

Future Directions

There are several future directions for Benzaldehyde, 2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-ehyde research. One potential area of study is its use as an anti-cancer agent. Further studies are needed to fully understand the mechanism of action and potential side effects of this compoundehyde in cancer cells. Additionally, this compoundehyde could be further developed as a spin trap for studying free radicals and ROS in vivo. Finally, the potential use of this compoundehyde as a fluorescent probe for detecting lipid peroxidation in vivo warrants further investigation.
Conclusion:
This compoundehyde is a versatile chemical compound that has potential applications in various scientific fields. Its ability to act as a spin trap and fluorescent probe make it a useful tool for studying free radicals and ROS in vitro. Additionally, its potential as an anti-cancer agent warrants further investigation. However, further studies are needed to fully understand the biochemical and physiological effects of this compoundehyde and its potential side effects.

Synthesis routes and methods

Procedure details

A 500-ml four-necked flask was charged with a mixture of 105 g (0.6 mole) of 2-chloro-4,6-dimethoxypyrimidine, 79.4 g (0.65 mole) of salicylic aldehyde, 48.3 g (0.35 mole) of potassium carbonate and 450 ml of dimethylsulfoxide. The mixture was gradually heated, and stirred at 120° C. for 3 hours. After the reaction mixture was cooled, it was poured into 2 l of water. Through the procedures of benzene extraction, washing with water, drying over anhydrous sodium sulfate and concentration, 156 g of the target product were obtained as a crude oil. It was purified further by silica gel chromatography to obtain 117.1 g of white crystals (yield: 75.0%). Melting point: 76.0° about 76.5° C.